Cas no 1369340-11-3 (4,6-Dimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine)

4,6-Dimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine is a heterocyclic compound featuring a fused imidazole and pyridine ring system. This structure confers unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its partially saturated pyridine ring enhances stability while maintaining reactivity for further functionalization. The dimethyl substitution at the 4 and 6 positions influences steric hindrance and lipophilicity, which can be tailored for specific applications. The compound is particularly useful in the development of bioactive molecules, including potential ligands for receptor targeting or catalysts in asymmetric synthesis. Its well-defined scaffold offers versatility for modular derivatization in medicinal chemistry research.
4,6-Dimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine structure
1369340-11-3 structure
Product Name:4,6-Dimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
CAS No:1369340-11-3
MF:C8H13N3
MW:151.208921194077
MDL:MFCD28398060
CID:4778997
Update Time:2026-02-27

4,6-Dimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
    • 4,6-Dimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
    • 2587AJ
    • SB33086
    • MDL: MFCD28398060
    • Inchi: 1S/C8H13N3/c1-5-3-7-8(6(2)11-5)10-4-9-7/h4-6,11H,3H2,1-2H3,(H,9,10)
    • InChI Key: IILAXZULSWKXQZ-UHFFFAOYSA-N
    • SMILES: N1C(C)C2=C(CC1C)NC=N2

Computed Properties

  • Exact Mass: 151.111
  • Monoisotopic Mass: 151.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 40.7

4,6-Dimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine Pricemore >>

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